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Compound of Interest

Compound Name: Cefetamet-d3

Cat. No.: B15607341

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the molecular weight of Cefetamet-d3, a

deuterated isotopologue of the third-generation cephalosporin antibiotic, Cefetamet. The

inclusion of deuterium atoms makes Cefetamet-d3 a valuable tool in pharmacokinetic studies,

metabolic profiling, and as an internal standard in quantitative bioanalysis. Precise knowledge

of its molecular weight is fundamental for these applications.

Molecular Weight Determination
The molecular formula for Cefetamet-d3 is C₁₄H₁₂D₃N₅O₅S₂.[1][2][3] Based on the atomic

weights of its constituent elements, the calculated molecular weight is 400.45 g/mol .[1][2][3]

Data Presentation: Atomic and Molecular Weights
The following table summarizes the standard atomic weights of the elements in Cefetamet-d3
and their respective contributions to the total molecular weight.
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Element Symbol Quantity
Standard
Atomic Weight
(amu)

Contribution
to Molecular
Weight ( g/mol
)

Carbon C 14 12.011[4][5] 168.154

Hydrogen H 12 1.008[6][7] 12.096

Deuterium D 3 2.014[8][9][10] 6.042

Nitrogen N 5 14.007[11] 70.035

Oxygen O 5 15.999 79.995

Sulfur S 2 32.065 64.130

Total 400.452

Note: The total calculated molecular weight may vary slightly from the reported value due to

rounding of atomic weights.

Experimental Protocols: Molecular Weight
Verification by Mass Spectrometry
The definitive experimental verification of a compound's molecular weight is typically achieved

through mass spectrometry. Electrospray Ionization Mass Spectrometry (ESI-MS) is a preferred

method for molecules like Cefetamet-d3 due to its soft ionization nature, which minimizes

fragmentation and preserves the molecular ion.[1]

Methodology for Electrospray Ionization Mass
Spectrometry (ESI-MS)

Sample Preparation:

Prepare a stock solution of Cefetamet-d3 at a concentration of 1 mg/mL in a suitable

solvent (e.g., methanol or acetonitrile).
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Dilute the stock solution to a final concentration of 1-10 µg/mL using a solvent system

compatible with ESI-MS, typically a mixture of water and an organic solvent (e.g., 50:50

acetonitrile:water) with a small amount of acid (e.g., 0.1% formic acid) to promote

protonation and the formation of [M+H]⁺ ions.

Instrumentation and Ionization:

Introduce the sample solution into the ESI source via direct infusion using a syringe pump

at a constant flow rate (e.g., 5-20 µL/min).

Apply a high voltage (e.g., 3-5 kV) to the capillary needle to generate a fine spray of

charged droplets.[8]

Use a heated drying gas (e.g., nitrogen) to facilitate solvent evaporation from the droplets.

This process increases the surface charge density of the droplets.

As the droplets shrink, coulombic repulsion overcomes the surface tension, leading to the

ejection of gas-phase ions (the analyte) from the droplets.

Mass Analysis:

The generated ions are guided from the atmospheric pressure source into the high

vacuum of the mass analyzer (e.g., Quadrupole, Time-of-Flight, or Ion Trap).

The mass analyzer separates the ions based on their mass-to-charge ratio (m/z).

For Cefetamet-d3 (MW = 400.45), the primary ion expected in positive ion mode would be

the protonated molecule [M+H]⁺ at an m/z of approximately 401.46. Other adducts, such

as sodium [M+Na]⁺, may also be observed.

Detection and Data Analysis:

The separated ions strike a detector, which generates a signal proportional to the ion

abundance.

The resulting mass spectrum plots ion intensity versus the m/z ratio.
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The molecular weight is confirmed by identifying the peak corresponding to the molecular

ion or its common adducts and comparing the measured m/z to the theoretical value.

High-resolution mass spectrometry can confirm the elemental composition.

Visualizations: Workflows and Pathways
The following diagrams illustrate key processes related to the analysis and function of

Cefetamet.
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Molecular Weight Determination Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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